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Compound of Interest

Compound Name:
(R)-2-(Boc-amino)-1-(3-

indolyl)propane

Cat. No.: B13384819

Get Quote

Executive Summary & Compound Identity
Compound Name: (R)-tert-butyl (1-(1H-indol-3-yl)propan-2-yl)carbamate CAS Registry

Number: 847199-90-0 Molecular Formula: C

H

N

O

Molecular Weight: 274.36 g/mol

This compound is a critical chiral intermediate in the synthesis of serotonergic modulators and

complex indole alkaloids. Its structural integrity hinges on the stability of the acid-labile tert-

butyloxycarbonyl (Boc) group and the enantiomeric purity of the

-methyl chiral center.
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The following guide outlines a multi-modal spectroscopic approach. As a Senior Application

Scientist, I emphasize not just what the signals are, but why they appear and how to use them

to rule out common synthetic impurities (e.g., racemates, deprotected amines, or

regioisomers).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural confirmation. The Boc group often induces rotameric

broadening at room temperature in CDCl

; however, the signals for this aliphatic chain are generally sharp.

H NMR Data (400 MHz, CDCl )
Solvent Reference:

7.26 ppm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13384819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position /
Moiety

Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Structural
Insight

Indole NH 8.05 br s 1H -

Exchangeabl

e; shift varies

with

conc./temp.

Ar-H (C7) 7.61 d 1H 7.8

Characteristic

indole

doublet.

Ar-H (C4) 7.36 d 1H 8.0

Often

overlaps with

solvent/other

aromatics.

Ar-H (C2) 7.02 d/s 1H 2.2

Diagnostic for

3-substituted

indole.

Ar-H (C6) 7.19 t (app) 1H 7.5

Pseudo-triplet

typical of

indole

benzene ring.

Ar-H (C5) 7.11 t (app) 1H 7.5

Upfield of C6

due to

electronic

effects.

Carbamate

NH
4.45 br s 1H -

Broad due to

quadrupole

relaxation/H-

bonding.

Chiral CH 4.05 – 4.15 m 1H - The

stereocenter;

complexity

confirms
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adjacent CH

/CH

.

Benzylic CH 2.85 – 2.95 m (ABX) 2H -

Diastereotopi

c protons due

to adjacent

chiral center.

Boc CH 1.43 s 9H -

Intense

singlet;

integral

reference

standard.

Chain CH 1.15 d 3H 6.6

Doublet

confirms the

-methyl

structure.

C NMR Data (100 MHz, CDCl )
Solvent Reference:

77.16 ppm

Carbonyl (C=O): 155.3 ppm (Characteristic of Boc carbamate).

Indole Quaternary (C3a/C7a): 136.2, 127.5 ppm.

Indole Aromatic CH: 122.1, 121.9, 119.2, 118.8, 111.1 (C7), 110.5 (C3).

Quaternary Boc (C-O): 79.2 ppm (Disappearance indicates deprotection).

Chiral Methine (CH): 47.1 ppm.

Benzylic Methylene (CH
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): 30.5 ppm.[1]

Boc Methyls: 28.4 ppm (Intense signal).

Chain Methyl: 19.8 ppm.

Expert Note: In dynamic NMR studies, the carbamate NH signal may split or broaden due to

restricted rotation around the N-C(O) bond. Heating the sample to 50°C in DMSO-

usually coalesces these signals.

Mass Spectrometry (MS) Fragmentation Analysis
High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) in positive

mode is the standard for identity confirmation.

Fragmentation Pathway
The Boc group is thermally and collisionally unstable. The primary ionization event yields the

protonated molecule

, followed by predictable neutral losses.

Fig 1. ESI-MS Fragmentation Pathway of (R)-N-Boc-alpha-methyltryptamine

[M+H]+
m/z 275.17
(Parent Ion)

[M+H - Isobutene]+
m/z 219.11

(Carbamic Acid)-56 Da (C4H8)
[M+H - Boc]+
m/z 175.12

(Alpha-Methyltryptamine)
-100 Da (Boc)

-44 Da (CO2)

Indolyl Cation
m/z 130.06

(Quinolinium-like)

-45 Da (C2H7N)

Click to download full resolution via product page

[2]
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Key Diagnostic Ions
m/z (ESI+) Identity Mechanistic Origin

297.16
Sodium adduct; common in

non-acidic mobile phases.

275.17 Protonated molecular ion.

219.11
Loss of isobutene (McLafferty

rearrangement type).

175.12
Protonated

-methyltryptamine core.

130.06
Indole methylene cation

(stable aromatic fragment).

Infrared (IR) & UV Spectroscopy[3][4]
FTIR (ATR Method)

3350 - 3400 cm

: N-H stretch (Indole & Carbamate). The indole NH is typically sharper and higher frequency
than the H-bonded amide NH.

2970 - 2930 cm

: C-H stretch (Aliphatic methyls of Boc and propyl chain).

1680 - 1700 cm

: C=O stretch (Carbamate). Critical Purity Indicator: A shift to >1730 cm

suggests ester impurities; loss of this band indicates deprotection.

740 cm

: Indole ring breathing (Ortho-disubstituted benzene ring).
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UV-Vis (Methanol)
: 280 nm, 290 nm (shoulder).

Chromophore: The indole ring system is the sole UV absorber. The molar absorptivity (

) at 280 nm is approximately 5,500 - 6,000 M

cm

.

Quality Control & Impurity Profiling
For drug development applications, enantiomeric purity is paramount.

Optical Rotation
Parameter: Specific Rotation

Expected Value: Negative (Levorotatory) in ethanol/methanol.

(R)-

-methyltryptamine (free base) is typically

(EtOH).

The Boc derivative retains this sign but magnitude may vary.

Protocol: Dissolve 10 mg in 1.0 mL absolute ethanol. Measure at 589 nm (Sodium D-line) at

20°C.

Chiral HPLC Method
To distinguish the (R)-isomer from the (S)-enantiomer.

Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine.
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Flow Rate: 1.0 mL/min.

Detection: UV @ 280 nm.

Separation: The Boc group enhances interaction with the chiral stationary phase, typically

providing baseline resolution (

).

Synthesis & Analysis Workflow
The following diagram illustrates the logical flow from synthesis to analytical validation.
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Fig 2. Synthesis and Analytical Validation Workflow

Starting Material:
(R)-Tryptophan or Indole+Chiral Aziridine

Synthesis:
Boc Protection & Chain Extension

Crude Product
(R)-N-Boc-AMT

Purification:
Flash Column Chromatography

(Hexane/EtOAc)

Analytical Suite

1H/13C NMR
(Confirm Structure)

Chiral HPLC
(Confirm ee% > 98%)

HRMS
(Confirm MW)

Release for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. rsc.org [rsc.org]

3. (R)-(-)-2-Amino-1-propanol [webbook.nist.gov]

To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of (R)-2-(Boc-
amino)-1-(3-indolyl)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13384819/docs#comprehensive-spectroscopic-
profiling-of-r-2-boc-amino-1-3-indolyl-propane]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F74426380
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16105256%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F2218-1989%2F13%2F1%2F86
https://webbook.nist.gov/cgi/inchi?ID=C35320231&Mask=200
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.benchchem.com/product/b13384819?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/profile/Andre-Stratmann/publication/339091136_C21H39Br_identity_NMR_report/links/5e3d3e9592851c7f7f2389fd/C21H39Br-identity-NMR-report.pdf
https://www.rsc.org/suppdata/gc/c2/c2gc36238d/c2gc36238d.pdf
https://webbook.nist.gov/cgi/inchi?ID=C35320231&Mask=200
https://www.benchchem.com/product/b13384819/docs#comprehensive-spectroscopic-profiling-of-r-2-boc-amino-1-3-indolyl-propane
https://www.benchchem.com/product/b13384819/docs#comprehensive-spectroscopic-profiling-of-r-2-boc-amino-1-3-indolyl-propane
https://www.benchchem.com/product/b13384819/docs#comprehensive-spectroscopic-profiling-of-r-2-boc-amino-1-3-indolyl-propane
https://www.benchchem.com/product/b13384819/docs#comprehensive-spectroscopic-profiling-of-r-2-boc-amino-1-3-indolyl-propane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13384819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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